Mordant Brown 18

Specification

• CAS No.: 5850-12-4
• Molecular Formula: C19H11N5Na2O8S
• Molecular Weight: 515.4 g/mol
• IUPAC Name: disodium;4-[[3-carboxy-5-[(4-nitrophenyl)diazenyl]-4-oxidophenyl]diazenyl]benzenesulfonate
• Standard InChI: InChI=1S/C19H13N5O8S.2Na/c25-18-16(19(26)27)9-13(22-20-12-3-7-15(8-4-12)33(30,31)32)10-17(18)23-21-11-1-5-14(6-2-11)24(28)29;;/h1-10,25H,(H,26,27)(H,30,31,32);;/q;2*+1/p-2
• Standard InChI Key: WQKACUCIFSVAMP-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1N=NC2=CC(=CC(=C2[O-])C(=O)O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-])[N+](=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1N=NC2=CC(=CC(=C2[O-])C(=O)O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-])[N+](=O)[O-].[Na+].[Na+]

Introduction

Chemical Identity and Structure

Mordant Brown 18, identified by CAS number 5850-12-4, belongs to the class of synthetic mordant dyes characterized by their metal-complexing capabilities. Its chemical identity is defined by several key parameters:

Chemical Nomenclature

The compound is officially designated as 2-hydroxy-3-((4-nitrophenyl)azo)-5-((4-sulfophenyl)azo)benzoic acid disodium salt. It is also known by various synonyms including C.I. 20150, Chrome Brown J, Alizarol Brown G, Acid Chrome Brown G, and Acid Mordant Brown 18. This chemical is precisely cataloged in the EPA Substance Registry System as "Benzoic acid, 2-hydroxy-3-[(4-nitrophenyl)azo]-5-[(4-sulfophenyl)azo]-, disodium salt".

Molecular Specifications

Mordant Brown 18 has the molecular formula C19H11N5Na2O8S with a calculated molecular weight of 515.36 g/mol. The MDL Number associated with this compound is MFCD00071898, which serves as a unique identifier in chemical databases. Its structure contains two azo groups (-N=N-) connecting aromatic rings with various functional groups including hydroxy, nitro, sulfonate, and carboxylate moieties.

Physical and Chemical Properties

The physical and chemical properties of Mordant Brown 18 determine its behavior in various applications and processing conditions.

Physical Appearance and Solubility

Mordant Brown 18 appears as a yellow-brown powder. It demonstrates specific solubility characteristics important for its application:

• Water solubility: 50 g/L at 80°C, producing a yellow-brown solution

• Soluble in ethanol and Cellosolve (ethylene glycol monoethyl ether)

• Slightly soluble in acetone

• Limited solubility in other organic solvents

Chemical Behavior

The dye exhibits characteristic color reactions in various chemical environments:

• In concentrated sulfuric acid: Red light brown color, turning brown light yellow upon dilution

• In concentrated nitric acid: Orange solution, transitioning to yellow

• In concentrated hydrochloric acid: Orange solution

• In 10% sodium hydroxide solution: Yellow-brown solution

• Addition of hydrochloric acid to aqueous solution: Forms brown precipitation

The compound shows sensitivity to copper and iron ions in the dye bath, a property that affects its application conditions and resulting colors.

Preparation and Synthesis

Synthetic Pathway

The synthesis of Mordant Brown 18 involves a sequential diazotization and coupling reaction. The process utilizes:

• 4-Aminobenzenesulfonic acid (sulfanilic acid): Undergoes diazotization

• 4-Nitrobenzenamine (p-nitroaniline): Also subjected to diazotization

• 2-Hydroxybenzoic acid (salicylic acid): Serves as the coupling component

The reaction sequence involves diazotization of the two amine components in turn, followed by coupling with salicylic acid to form the final double azo structure.

Applications in Textile Dyeing

Primary Applications

Mordant Brown 18 finds its primary application in textile dyeing, particularly:

• Wool fabric dyeing and printing (primary use)

• Silk dyeing

• Nylon coloration

• Biological material coloring

• Leather dyeing

The versatility of this dye across different substrates makes it commercially valuable despite competition from more modern synthetic dyes.

Dyeing Techniques

The dyeing process with Mordant Brown 18 typically involves mordanting techniques to enhance color fixation and fastness properties. While specific details about Mordant Brown 18's dyeing procedures aren't explicitly provided in the search results, mordant dyes generally require the use of metal salts (mordants) to form complexes with the dye and fiber, creating more permanent colorations.

Research into mordants demonstrates that traditional metal mordants can often be replaced with bio-mordants for more environmentally friendly dyeing processes. Studies have shown that natural substances like Acacia bark, turmeric, henna, pomegranate, and tannic acid can function effectively as bio-mordants for various dyes.

Performance Characteristics and Fastness Properties

Fastness Properties

The performance of Mordant Brown 18 as a textile colorant is evaluated by its fastness properties across different conditions. The table below summarizes these characteristics:

Standard	Ironing Fastness	Light Fastness	Fulling	Perspiration Fastness	Soaping	Water
				Alkali	Acid
ISO	4	4-5	3-4	4	4	5
AATCC	5	4	4	4-5	4	5

These ratings indicate that Mordant Brown 18 performs particularly well in terms of water fastness (5 on both ISO and AATCC scales) and provides good resistance to perspiration and ironing. The light fastness ranges from moderate to good (3-4 to 4-5), suggesting reasonable stability under light exposure.

Manufacturer	Product Number	Product Description	CAS Number	Packaging	Price (USD)	Updated
American Custom Chemicals Corporation	DYE0002731	2-HYDROXY-3-((4-NITROPHENYL)AZO)-5-((4-SULFOPHENYL)AZO)BENZOIC ACID DISODIUM SALT 95.00%	5850-12-4	5MG	$495.81	2021-12-16

The relatively high price per milligram suggests this compound is primarily supplied for research, analytical standards, or specialty applications rather than large-scale industrial dyeing operations.

Comparison with Related Mordant Dyes

Mordant Brown 33 Comparison

To better understand Mordant Brown 18's position within the mordant dye family, it is informative to compare it with related compounds such as Mordant Brown 33:

Property	Mordant Brown 18	Mordant Brown 33
CAS Number	5850-12-4	3618-62-0
Molecular Formula	C19H11N5Na2O8S	C12H10N5NaO6S
Molecular Weight	515.36	375.29
Color	Yellow-brown	Yellow-brown
Water Solubility	50 g/L at 80°C	100 g/L at 80°C
Primary Applications	Wool, silk, nylon, leather	Wool, silk, nylon, leather
Light Fastness (ISO)	4-5	5

This comparison reveals that while both dyes share similar applications and color profiles, Mordant Brown 33 has better water solubility and slightly superior light fastness, potentially making it more suitable for applications requiring extended exposure to light.

Position Among Synthetic and Natural Dyes

This positioning suggests that Mordant Brown 18 and similar mordant dyes occupy a middle ground between highly technical synthetic dyes and more environmentally friendly but less technically capable natural dyes.